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Introduction

The integration of artificial intelligence (AI) into the fishing industry is catalyzing a shift towards

more sustainable and efficient practices.[1][2][3] AI-powered technologies are being deployed

to address critical challenges such as overfishing, bycatch, and illegal, unreported, and

unregulated (IUU) fishing.[1][4][5][6] These systems leverage machine learning to analyze vast

datasets from various sources, including satellite imagery, vessel tracking systems, and on-

board sensors, to provide actionable insights for fishers and fisheries managers.[1][5][7][8] This

document provides detailed application notes and protocols for "Tun-AI," a machine learning

pipeline designed to enhance the sustainability of tuna fishing operations by accurately

estimating tuna biomass.[9][10]

Application Notes: Tun-AI for Tuna Biomass Estimation

Tun-AI is a specialized machine learning system that processes data from echosounder buoys

attached to drifting Fish Aggregating Devices (dFADs) to estimate the biomass of tuna

aggregated beneath them.[9][10] By combining this acoustic data with oceanographic

information and historical catch data, Tun-AI provides a more accurate and reliable method for

estimating tuna biomass, thereby supporting more sustainable fishing operations.[9]

The primary applications and advantages of the Tun-AI system include:

Enhanced Decision-Making: Tun-AI provides fishing vessel captains with accurate, real-time

estimations of tuna biomass at specific dFADs.[9] This allows them to make more informed
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decisions about where to deploy their nets, optimizing their catch while minimizing fuel

consumption and time at sea.[11]

Increased Selectivity and Bycatch Reduction: By accurately identifying the amount of tuna,

Tun-AI helps fishing vessels to target dFADs with significant aggregations of the target

species.[10][12] This reduces the likelihood of setting nets on dFADs with a higher proportion

of non-target species, thereby decreasing bycatch.[10][12]

Improved Fuel Efficiency: The ability to remotely assess the potential catch at a dFAD before

traveling to its location allows for the optimization of vessel routes.[11] This leads to

significant reductions in fuel consumption and associated greenhouse gas emissions.[11]

Support for Sustainable Fisheries Management: The data generated by Tun-AI on tuna

distribution and abundance can be a valuable resource for fisheries scientists and

management organizations.[9][12] This information can be used to improve stock

assessments and develop more effective conservation and management strategies.[9][12]

Data Presentation
The efficacy of Tun-AI and similar AI-driven systems in promoting sustainable fishing practices

is demonstrated by significant improvements in key performance indicators. The following table

summarizes quantitative data derived from studies on Tun-AI and related technologies.
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Performance Metric Technology Result Reference

Tuna

Presence/Absence

Accuracy

Tun-AI >92% [10][12]

Tuna Biomass

Estimation (Avg.

Relative Error)

Tun-AI 28% [10][12]

Bycatch Reduction

(Sea Turtles)
LED-illuminated nets Up to 60% [13]

Fuel Usage Reduction
AI-assisted route

planning
50% [14]

Catch Efficiency

Increase

AI tools & satellite

maps
30% [14]

Experimental Protocols
The following protocols outline the key methodologies for the implementation and operation of

the Tun-AI system.

Protocol 1: Data Acquisition

Echosounder Buoy Data:

Deploy dFADs equipped with satellite-linked echosounder buoys in fishing grounds.

Configure the buoys to transmit acoustic data at regular intervals. This data should include

acoustic backscatter measurements at different frequencies, which can be used to

estimate the size and density of fish aggregations.

Ensure a stable satellite connection for the real-time transmission of data to a central

server.

Oceanographic Data:
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Collect remote-sensing data for the fishing area from sources such as Copernicus Marine

Service or NOAA.

Key parameters to acquire include sea surface temperature, chlorophyll-a concentration,

ocean currents, and sea surface height.[10]

This data should be time-matched with the echosounder buoy data.

Fishery Data:

Compile historical logbook data from fishing vessels.[9]

This data should include the location of dFADs, the time of fishing sets, and the reported

catch composition and biomass for each set. This information is crucial for training and

validating the AI model.[10]

Protocol 2: Data Preprocessing and Model Training

Data Integration:

Create a unified database that integrates the echosounder buoy data, oceanographic

data, and fishery data.

Each data point should be time-stamped and geo-referenced.

Feature Engineering:

From the raw echosounder data, extract features that are indicative of tuna presence and

biomass. This may include metrics such as the mean volume backscattering strength

(MVBS) and the vertical distribution of the acoustic energy.

Combine these acoustic features with the corresponding oceanographic parameters.

Model Training:

Utilize the integrated dataset to train a suite of machine learning models.[9] The models

are trained to predict tuna biomass based on the acoustic and oceanographic features.
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The ground truth for the training process is the actual catch data from the fishery

logbooks.

Employ a cross-validation approach to ensure the robustness of the trained models.

Model Validation:

Test the trained models on a separate dataset that was not used during the training phase.

Evaluate the performance of the models using metrics such as accuracy for

presence/absence classification and mean absolute error or relative error for biomass

estimation.[10][12]

Protocol 3: Operational Deployment

Real-time Prediction:

Deploy the validated Tun-AI model on a cloud-based platform.

The platform should be capable of ingesting real-time data from the echosounder buoys

and oceanographic data feeds.

The model will then generate real-time predictions of tuna biomass for each active dFAD.

User Interface:

Develop a user-friendly interface, such as a web-based dashboard or a mobile application,

for the fishing vessel crew.

The interface should display a map of the fishing grounds with the locations of the dFADs.

Each dFAD icon should provide the latest Tun-AI prediction of tuna biomass, allowing the

crew to make informed decisions.

Continuous Improvement:

Establish a feedback loop where new catch data from the vessels is used to continuously

retrain and improve the Tun-AI model over time. This iterative learning process will
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enhance the accuracy and reliability of the system.[5]

Mandatory Visualization
The following diagrams illustrate the workflow and logical structure of the Tun-AI system and its

application in sustainable fishing.
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Caption: Workflow of the Tun-AI system from data acquisition to operational decision-making.
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Caption: Logical relationship of an AI platform for sustainable fishing, showing data inputs and

outcomes.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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